Cas no 1806119-25-4 (4-Amino-2-(aminomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine)

• Product Name: 4-Amino-2-(aminomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine
• CAS No: 1806119-25-4
• MF: C₈H₇F₆N₃O
• MW: 275.151102304459
• CID: 4798578
• Update Time: 2025-06-10

4-Amino-2-(aminomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-(aminomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C8H7F6N3O/c9-7(10,11)6-3(16)1-5(17-4(6)2-15)18-8(12,13)14/h1H,2,15H2,(H2,16,17)
• InChI Key： JVEUUWGUCVNYJF-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(N=C1CN)OC(F)(F)F)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 281
• XLogP3: 1.5
• Topological Polar Surface Area: 74.2

Additional information on 4-Amino-2-(aminomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

4-Amino-2-(aminomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine: A Comprehensive Overview

4-Amino-2-(aminomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS No. 1806119-25-4) is a multifaceted compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 4-Amino-2-(aminomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine is notable for its incorporation of multiple functional groups, including an amino group, an aminomethyl group, a trifluoromethoxy group, and a trifluoromethyl group. These functional groups contribute to the compound's chemical reactivity and biological activity, making it a valuable candidate for further investigation.

Recent studies have highlighted the potential of 4-Amino-2-(aminomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine in the treatment of various diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The presence of the trifluoromethoxy and trifluoromethyl groups enhances its ability to modulate key inflammatory pathways, making it a promising lead for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 4-Amino-2-(aminomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action is thought to involve the disruption of specific signaling pathways that are crucial for cancer cell survival and proliferation.

The pharmacokinetic properties of 4-Amino-2-(aminomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high bioavailability and low toxicity make it an attractive candidate for further preclinical and clinical evaluation.

In terms of synthetic methods, several approaches have been developed to synthesize 4-Amino-2-(aminomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine. One common method involves the reaction of 2-chloro-6-trifluoromethoxy-3-trifluoromethylpyridine with ammonia and formaldehyde under appropriate conditions. This synthetic route is efficient and scalable, making it suitable for large-scale production.

The potential applications of 4-Amino-2-(aminomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine extend beyond pharmaceuticals. In the field of materials science, this compound has been explored for its use in the development of advanced functional materials. Its unique electronic properties make it a valuable component in the design of organic semiconductors and other electronic devices.

To further enhance its utility, researchers are actively investigating ways to modify the structure of 4-Amino-2-(aminomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine. By introducing additional functional groups or altering existing ones, scientists aim to optimize its biological activity and pharmacological properties. These efforts are expected to yield new derivatives with improved therapeutic potential.

In conclusion, 4-Amino-2-(aminomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS No. 1806119-25-4) is a versatile compound with significant potential in various fields. Its unique structural features and favorable biological properties make it an exciting candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and applications, this compound is poised to play a crucial role in advancing medical treatments and materials science.